Cas no 1216214-91-3 (3-bromo-5-fluoro-1-methyl-1H-indole-2-carbaldehyde)

• Product Name: 3-bromo-5-fluoro-1-methyl-1H-indole-2-carbaldehyde
• CAS No: 1216214-91-3
• MF: C₁₀H₇BrFNO
• MW: 256.071085214615
• CID: 6787754
• PubChem ID: 83814152
• Update Time: 2025-06-09

3-bromo-5-fluoro-1-methyl-1H-indole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1216214-91-3
• 3-bromo-5-fluoro-1-methyl-1H-indole-2-carbaldehyde
• EN300-8684234

• Inchi： 1S/C10H7BrFNO/c1-13-8-3-2-6(12)4-7(8)10(11)9(13)5-14/h2-5H,1H3
• InChI Key： DXTFMCYQSNZJLC-UHFFFAOYSA-N
• SMILES： BrC1=C(C=O)N(C)C2C=CC(=CC=21)F

Computed Properties

• Exact Mass: 254.96950g/mol
• Monoisotopic Mass: 254.96950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 22Ų

Additional information on 3-bromo-5-fluoro-1-methyl-1H-indole-2-carbaldehyde

Exploring the Properties and Applications of 3-bromo-5-fluoro-1-methyl-1H-indole-2-carbaldehyde (CAS No. 1216214-91-3)

The compound 3-bromo-5-fluoro-1-methyl-1H-indole-2-carbaldehyde (CAS No. 1216214-91-3) is a halogenated indole derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring bromo and fluoro substituents, this compound serves as a versatile intermediate in organic synthesis. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of both halogen atoms and an aldehyde group makes it a valuable building block for constructing complex heterocyclic systems.

In recent years, the demand for fluorinated compounds like 3-bromo-5-fluoro-1-methyl-1H-indole-2-carbaldehyde has surged due to their enhanced bioavailability and metabolic stability. This aligns with the growing trend of fluorine chemistry in medicinal chemistry, where 19F NMR applications and PET imaging probes are hot topics. The compound's CAS No. 1216214-91-3 frequently appears in patent literature, highlighting its role in innovative therapeutic candidates targeting inflammation and oncology pathways.

From a synthetic perspective, the indole-2-carbaldehyde scaffold offers multiple sites for functionalization, enabling the creation of diverse derivatives. This adaptability resonates with the current focus on fragment-based drug design and click chemistry approaches. Laboratories optimizing C-H activation protocols often utilize this compound to test new catalytic systems, as evidenced by its mention in recent ACS publications and RSC Advances articles.

Environmental considerations have also brought green chemistry principles to the forefront of discussions about compounds like 3-bromo-5-fluoro-1-methyl-1H-indole-2-carbaldehyde. Researchers are investigating solvent-free reactions and biocatalytic methods to improve the sustainability of its synthetic routes. These efforts address the pharmaceutical industry's push toward green synthesis and reduced E-factor values, topics frequently searched in SciFinder and Reaxys databases.

The analytical characterization of CAS No. 1216214-91-3 typically involves advanced techniques such as LC-MS, HPLC purity analysis, and X-ray crystallography – all areas experiencing technological advancements. This compound's distinct 1H-NMR fingerprint (particularly the aldehyde proton at ~10 ppm) makes it easily identifiable, a feature valued in quality control workflows for contract manufacturing organizations.

Emerging applications in material science have expanded the utility of this indole derivative beyond life sciences. Its potential as a precursor for organic semiconductors and photovoltaic materials is being explored, coinciding with increased interest in optoelectronic compounds for flexible displays. Such interdisciplinary applications demonstrate how 1216214-91-3 bridges traditional medicinal chemistry with cutting-edge technologies.

Regulatory aspects of handling halogenated indoles remain an active discussion point in chemical forums. While 3-bromo-5-fluoro-1-methyl-1H-indole-2-carbaldehyde itself isn't classified as hazardous, proper laboratory safety protocols for aldehyde compounds are emphasized in OSHA guidelines and GHS documentation – topics frequently queried by EHS professionals.

The commercial availability of CAS 1216214-91-3 through specialty chemical suppliers has made it accessible for academic and industrial research. Its inclusion in building block catalogs from major vendors reflects the compound's established position in synthetic chemistry. Market analysts note growing procurement of such pharmaceutical intermediates by CROs in Asia-Pacific regions, mirroring geographic shifts in drug development activities.

Future research directions for this compound likely involve catalytic asymmetric synthesis methods and continuous flow chemistry applications – both trending subjects in organic process research. As the scientific community prioritizes AI-driven molecular design, compounds like 3-bromo-5-fluoro-1-methyl-1H-indole-2-carbaldehyde provide valuable test cases for machine learning algorithms predicting reactivity and physicochemical properties.